Cas no 4378-61-4 (Vat Orange 3 (Technical Grade))

• Product Name: Vat Orange 3 (Technical Grade)
• CAS No: 4378-61-4
• MF: C₂₂H₈Br₂O₂
• MW: 464.105724334717
• MDL: MFCD00059495
• CID: 44983
• Update Time: 2026-05-14

Vat Orange 3 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 4,10-Dibromonaphtho[7,8,1,2,3-nopqr]tetraphene-6,12-dione
• Vat Orange 3
• 4,10-Dibromo-dibenzo[def,mno]chrysene-6,12-dione
• Helio Brilliant Orange RK
• Threne Brilliant Orange RK
• 4,10-Dibrom-dibenzo[def,mno]chrysen-6,12-dion
• 4,10-dibromoanthanthrone
• 4.10-Dibrom-anthanthron
• Brilliant Orange KKh
• Brilliant Orange RK
• golden yellow KX
• Helanthrene Orange RK
• Hostaperm Scarlet GO
• Indanthrenbrillantorange RK
• Indazin Scarlet GL
• Lake Fast Red G
• Lionogen Red GD
• Monolite Red 2Y
• Sumitone Fast Red G
• C.I. 59300
• C.I. Pigment Red 168
• Vat Orange 3
• C.I. Vat Orange 3
• Pigment Red 168
• Monolite Fast Red YS
• Helio Fast Scarlet EB
• Helio Fast Scarlet EGL
• Cromophtal Scarlet A 2G
• Vat
• Vat Orange 3 (Technical Grade)

• MDL： MFCD00059495
• Inchi： 1S/C22H8Br2O2/c23-15-7-14-19-17-9(15)3-1-5-11(17)21(25)13-8-16(24)10-4-2-6-12(22(14)26)18(10)20(13)19/h1-8H
• InChI Key： HTENFZMEHKCNMD-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C2C(C3=C([H])C([H])=C([H])C4=C(C([H])=C5C(C6=C([H])C([H])=C([H])C=1C6=C2C5=C34)=O)Br)=O

Computed Properties

• Exact Mass: 461.88900
• Monoisotopic Mass: 461.889
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 1.970
• Melting Point: >300°C
• Boiling Point: 689.9ºC at 760 mmHg
• Flash Point: 229.6ºC
• Refractive Index: 1.882
• PSA: 34.14000
• LogP: 5.96300

Vat Orange 3 (Technical Grade) Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes